Cas no 2137998-52-6 (2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline)

• Product Name: 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline
• CAS No: 2137998-52-6
• MF: C₁₃H₁₁F₂NO₂S
• MW: 283.293749094009
• CID: 5949097
• PubChem ID: 165455150
• Update Time: 2025-06-26

2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-715049
• 2,6-difluoro-3-(4-methanesulfonylphenyl)aniline
• 2137998-52-6
• 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline

• Inchi： 1S/C13H11F2NO2S/c1-19(17,18)9-4-2-8(3-5-9)10-6-7-11(14)13(16)12(10)15/h2-7H,16H2,1H3
• InChI Key： AIZMSWIJQKDYAN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C=1F)N)F)(=O)=O

Computed Properties

• Exact Mass: 283.04785609g/mol
• Monoisotopic Mass: 283.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline

Professional Introduction to 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline (CAS No. 2137998-52-6)

2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137998-52-6, is characterized by its unique structural features, which include the presence of both fluoro and methanesulfonyl substituents. These functional groups contribute to the molecule's distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline consists of an aniline core, which is a well-known aromatic amine. The introduction of fluorine atoms at the 2 and 6 positions enhances the electron-withdrawing effect, thereby influencing the reactivity and electronic properties of the molecule. Additionally, the methanesulfonyl group at the 4-position of the phenyl ring introduces a strong electron-withdrawing capability, further modulating the overall chemical behavior of the compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atoms in 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline play a crucial role in these aspects by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These properties make the compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. The unique structural features of 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline suggest that it may be capable of selectively inhibiting specific kinases by binding to their active sites. This selective binding could lead to the development of more effective and less toxic drugs.

Recent studies have demonstrated that fluorinated anilines exhibit promising activities against various kinases. For instance, research has shown that compounds with similar structural motifs can inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The presence of both fluoro and methanesulfonyl groups in 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline may enhance its binding affinity to these enzymes, making it a potent candidate for further investigation.

The synthesis of 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms typically requires specialized synthetic methodologies due to their high reactivity and sensitivity to various conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient incorporation of fluorine into the aromatic ring.

The methanesulfonyl group is another critical functional group that must be introduced with precision. Methanesulfonyl derivatives are known for their stability and biological activity, making them valuable in pharmaceutical applications. The synthesis often involves sulfonylation reactions, which can be challenging due to the need for controlled reaction conditions to avoid side products.

In terms of biological evaluation, preliminary studies on 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline have shown encouraging results in vitro. The compound has demonstrated potential as an inhibitor of several kinases, including those involved in cancer pathways. These findings warrant further investigation into its pharmacological properties and potential therapeutic applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Computational modeling and molecular docking studies have been instrumental in understanding the interactions between 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline and target proteins. These studies can provide valuable insights into how the compound binds to its intended targets and how modifications can enhance its potency.

The use of high-throughput screening (HTS) techniques has also been beneficial in identifying potential leads like 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising candidates for further development.

In conclusion, 2,6-Difluoro-3-(4-methanesulfonylphenyl)aniline, with its CAS number 2137998-52-6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer. Further research is warranted to fully explore its potential applications and optimize its synthesis for industrial-scale production.